N-{5-[(5-chlorothiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-3-methyl-1,2-oxazole-5-carboxamide
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Overview
Description
N-{5-[(5-chlorothiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-3-methyl-1,2-oxazole-5-carboxamide is a useful research compound. Its molecular formula is C12H9ClN4O3S and its molecular weight is 324.74 g/mol. The purity is usually 95%.
The exact mass of the compound N-{5-[(5-chlorothiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-3-methyl-1,2-oxazole-5-carboxamide is 324.0083890 g/mol and the complexity rating of the compound is 392. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-{5-[(5-chlorothiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-3-methyl-1,2-oxazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{5-[(5-chlorothiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}-3-methyl-1,2-oxazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Inflammatory
Thiophene derivatives have been reported to possess anti-inflammatory properties . This suggests that our compound could potentially be used in the treatment of conditions characterized by inflammation.
Anti-Psychotic
Thiophene compounds have also been found to have anti-psychotic effects . This could mean potential applications in the treatment of psychiatric disorders.
Anti-Arrhythmic
These compounds have been reported to have anti-arrhythmic properties , suggesting potential use in the treatment of irregular heart rhythms.
Anti-Anxiety
Thiophene derivatives may also have anti-anxiety effects , indicating potential use in the management of anxiety disorders.
Anti-Fungal
These compounds have been found to possess anti-fungal properties , suggesting potential use in the treatment of fungal infections.
Antioxidant
Thiophene compounds have been reported to have antioxidant properties , which could mean potential use in the prevention of diseases caused by oxidative stress.
Estrogen Receptor Modulating
These compounds have been found to have estrogen receptor modulating effects , suggesting potential use in conditions related to estrogen receptor activity.
Anti-Cancer
Thiophene derivatives have been reported to have anti-cancer properties , indicating potential use in the treatment of various types of cancer.
Mechanism of Action
Target of Action
Thiophene-based analogs have been shown to exhibit a variety of biological effects, suggesting that they may interact with multiple targets .
Mode of Action
It is known that the thiophene ring system in similar compounds exhibits many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . The presence of the thiophene ring might contribute to the compound’s interaction with its targets.
Biochemical Pathways
Thiophene derivatives have been shown to play a vital role in medicinal chemistry, suggesting that they may affect a variety of biochemical pathways .
Pharmacokinetics
The compound’s structure suggests that it may have good gi absorption and bbb permeability . These properties could impact the compound’s bioavailability.
Result of Action
Given the pharmacological properties associated with thiophene derivatives, it is possible that this compound could have a variety of effects at the molecular and cellular level .
properties
IUPAC Name |
N-[5-[(5-chlorothiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl]-3-methyl-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN4O3S/c1-6-4-8(20-17-6)11(18)14-12-16-15-10(19-12)5-7-2-3-9(13)21-7/h2-4H,5H2,1H3,(H,14,16,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMVPXTNLLZJDIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)NC2=NN=C(O2)CC3=CC=C(S3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.